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Compound of Interest

Compound Name: 2-Acetoxypropanoic acid

CAS No.: 535-17-1

Cat. No.: B1222636

Get Quote

An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

Introduction
2-Acetoxypropanoic acid, also known as O-acetyllactic acid, is a versatile bifunctional

molecule featuring both a carboxylic acid and an ester group. This unique structure, particularly

when utilized in its enantiomerically pure forms, offers a powerful platform for a variety of

chemical transformations and applications. Derived from lactic acid, a readily available bio-

renewable feedstock, 2-acetoxypropanoic acid is gaining increasing attention as a

sustainable building block in the chemical and pharmaceutical industries. This guide provides a

comprehensive overview of its synthesis, chemical properties, and diverse research

applications, with a focus on its utility for professionals in drug discovery and development.

Chemical Properties and Stereochemistry
2-Acetoxypropanoic acid (C₅H₈O₄, Molar Mass: 132.11 g/mol ) is a chiral molecule existing

as two enantiomers: (S)-2-acetoxypropanoic acid and (R)-2-acetoxypropanoic acid.[1] The

stereocenter at the C-2 position is crucial for its application in asymmetric synthesis, where

precise control of stereochemistry is paramount for biological activity.
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Property Value Reference

IUPAC Name 2-(acetyloxy)propanoic acid [2]

CAS Number 535-17-1 (racemic) [2]

6034-46-4 ((S)-form) [3]

Molecular Formula C₅H₈O₄ [2]

Molecular Weight 132.11 g/mol

Appearance Colorless liquid

Density ~1.176 g/mL at 20 °C

Refractive Index ~1.423 at 20 °C

Spectroscopic Characterization:

¹³C NMR: The ¹³C NMR spectrum of 2-acetoxypropanoic acid in Benzene-D6 shows

characteristic peaks for the carbonyl carbons of the carboxylic acid and the ester, as well as

for the methyl and methine carbons.[4]

¹H NMR: In a typical ¹H NMR spectrum, the acidic proton of the carboxylic acid appears as a

broad singlet at a downfield chemical shift (typically 10-12 ppm). The protons on the carbon

adjacent to the nitrile absorb in the 2-3 ppm region.[5]

Infrared (IR) Spectroscopy: The IR spectrum displays a broad O-H stretching absorption for

the carboxylic acid (around 2500-3300 cm⁻¹) and a sharp C=O stretching band for the ester

carbonyl group (around 1710 cm⁻¹).[5]

Synthesis of 2-Acetoxypropanoic Acid and its
Derivatives
The primary route to 2-acetoxypropanoic acid is through the acetylation of lactic acid. This

can be achieved using various acetylating agents, with acetic anhydride being a common

choice. The reaction can be catalyzed by acids.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C5H8O4/c1-3(5(7)8)9-4(2)6/h3H,1-2H3,(H,7,8)
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C5H8O4/c1-3(5(7)8)9-4(2)6/h3H,1-2H3,(H,7,8)
https://www.echemi.com/produce/pr25030431110-s-2-acetoxypropionic-acid.html
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C5H8O4/c1-3(5(7)8)9-4(2)6/h3H,1-2H3,(H,7,8)
https://www.benchchem.com/product/b1222636/docs?utm_src=pdf-body#a-technical-guide-to-the-research-applications-of-2-acetoxypropanoic-acid
https://dev.spectrabase.com/spectrum/AxyfhHKJsfO
https://chem.libretexts.org/Courses/Smith_College/Organic_Chemistry_(LibreTexts)/20%3A_Carboxylic_Acids_and_Nitriles/20.09%3A_Spectroscopy_of_Carboxylic_Acids_and_Nitriles
https://chem.libretexts.org/Courses/Smith_College/Organic_Chemistry_(LibreTexts)/20%3A_Carboxylic_Acids_and_Nitriles/20.09%3A_Spectroscopy_of_Carboxylic_Acids_and_Nitriles
https://www.benchchem.com/product/b1222636/docs?utm_src=pdf-body#a-technical-guide-to-the-research-applications-of-2-acetoxypropanoic-acid
https://www.benchchem.com/product/b1222636/docs?utm_src=pdf-body#a-technical-guide-to-the-research-applications-of-2-acetoxypropanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222636?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Synthesis of (S)-2-
Acetoxypropanoic Acid
This protocol is based on the principles of O-acetylation of a hydroxyl group in a carboxylic

acid.

Materials:

(S)-Lactic acid

Acetic anhydride

Pyridine (optional, as a catalyst and acid scavenger)

Dichloromethane (solvent)

Hydrochloric acid (for workup)

Anhydrous magnesium sulfate (for drying)

Procedure:

In a round-bottom flask, dissolve (S)-lactic acid in dichloromethane.

Cool the solution in an ice bath.

Slowly add acetic anhydride to the cooled solution with stirring. A catalytic amount of pyridine

can be added.

Allow the reaction to warm to room temperature and stir for several hours.

Monitor the reaction progress using thin-layer chromatography (TLC).

Once the reaction is complete, quench the reaction by slowly adding water.

Separate the organic layer and wash it with dilute hydrochloric acid, followed by brine.
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Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

Purify the crude product by distillation or column chromatography to yield pure (S)-2-
acetoxypropanoic acid.
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Caption: A simplified workflow for the synthesis of (S)-2-Acetoxypropanoic Acid.

Conversion to (S)-2-Acetoxypropionyl Chloride
For many synthetic applications, the carboxylic acid functionality of 2-acetoxypropanoic acid
needs to be activated. A common method is the conversion to the corresponding acyl chloride

using thionyl chloride (SOCl₂).

Reaction Mechanism:
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The reaction proceeds via a nucleophilic acyl substitution mechanism. The lone pair of

electrons on the oxygen of the carboxylic acid's hydroxyl group attacks the electrophilic sulfur

atom of thionyl chloride. This is followed by the departure of a chloride ion and subsequent

collapse of the intermediate, releasing sulfur dioxide and a protonated chlorine, ultimately

forming the acyl chloride.
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Conversion to (S)-2-Acetoxypropionyl Chloride
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Caption: Conversion of (S)-2-Acetoxypropanoic Acid to its acyl chloride.

Research Applications
Chiral Building Block in Pharmaceutical Synthesis
The primary and most well-documented application of (S)-2-acetoxypropanoic acid is as a

key chiral building block in the synthesis of complex pharmaceutical compounds. Its activated

form, (S)-2-acetoxypropionyl chloride, is a crucial intermediate in the industrial production of the

non-ionic X-ray contrast agent, Iopamidol.

The synthesis of Iopamidol involves the acylation of a substituted diaminobenzene derivative

with (S)-2-acetoxypropionyl chloride. The chirality introduced by this step is essential for the

final compound's properties and safety profile.

Precursor for Bio-based Polymers
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2-Acetoxypropanoic acid serves as a valuable intermediate in the production of acrylic acid

from renewable resources. The process involves the pyrolysis of 2-acetoxypropanoic acid,

which is derived from lactic acid. This bio-based route to acrylic acid is a more sustainable

alternative to the traditional petrochemical-based methods. Acrylic acid and its esters are

monomers for a wide range of polymers with applications in plastics, coatings, adhesives, and

textiles.

Potential in Agrochemicals
Derivatives of 2-acetoxypropanoic acid have shown potential in the agrochemical industry.

For instance, 2-cyanoacetoxypropionic acid esters have been investigated for their utility in the

synthesis of various agrochemicals.[6] The structural motif of 2-aryloxypropionic acids, which

can be synthesized from 2-halopropionic acids (derivable from 2-acetoxypropanoic acid), is

found in a class of herbicides. These herbicides act by inhibiting the acetyl-CoA carboxylase

(ACCase) enzyme in grasses.

Antimicrobial and Preservative Properties
Organic acids, including propionic acid, are well-known for their antimicrobial properties and

are used as food preservatives.[7] They function by lowering the pH and disrupting the cell

membranes of microorganisms.[8] While the direct antimicrobial activity of 2-
acetoxypropanoic acid is less studied than that of propionic acid, its ability to hydrolyze back

to lactic acid and acetic acid suggests potential for similar applications. Further research is

needed to fully elucidate its efficacy and mechanism of action as a food preservative.

Asymmetric Synthesis and Chiral Derivatizing Agent
Beyond its role in the synthesis of specific targets like Iopamidol, (S)-2-acetoxypropionyl

chloride is a useful chiral derivatizing agent. It can be used to resolve racemic mixtures of

alcohols and amines by converting them into diastereomeric esters or amides, which can then

be separated by chromatography. This makes it a valuable tool in asymmetric synthesis and

the determination of enantiomeric purity.

Future Perspectives
The versatility of 2-acetoxypropanoic acid, coupled with its origin from renewable resources,

positions it as a key molecule for future research and development. Key areas for future

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1222636/docs?utm_src=pdf-body#a-technical-guide-to-the-research-applications-of-2-acetoxypropanoic-acid
https://www.benchchem.com/product/b1222636/docs?utm_src=pdf-body#a-technical-guide-to-the-research-applications-of-2-acetoxypropanoic-acid
https://www.benchchem.com/product/b1222636/docs?utm_src=pdf-body#a-technical-guide-to-the-research-applications-of-2-acetoxypropanoic-acid
https://patents.google.com/patent/EP0627412B1/en
https://www.benchchem.com/product/b1222636/docs?utm_src=pdf-body#a-technical-guide-to-the-research-applications-of-2-acetoxypropanoic-acid
https://eureka.patsnap.com/report-how-to-utilize-propionic-acid-for-state-of-the-art-preservation-techniques
https://www.tengerchemical.com/news/aceticacidaspreservative-11104.html
https://www.benchchem.com/product/b1222636/docs?utm_src=pdf-body#a-technical-guide-to-the-research-applications-of-2-acetoxypropanoic-acid
https://www.benchchem.com/product/b1222636/docs?utm_src=pdf-body#a-technical-guide-to-the-research-applications-of-2-acetoxypropanoic-acid
https://www.benchchem.com/product/b1222636/docs?utm_src=pdf-body#a-technical-guide-to-the-research-applications-of-2-acetoxypropanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222636?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


exploration include:

Development of novel derivatives: The synthesis and biological evaluation of new esters and

amides of 2-acetoxypropanoic acid could lead to the discovery of new drug candidates

with a range of therapeutic activities.

Expansion of its role in asymmetric synthesis: Investigating its use as a chiral auxiliary in a

broader range of asymmetric transformations could unlock new synthetic methodologies.

Elucidation of its biological activities: A more in-depth study of the antimicrobial and other

biological properties of 2-acetoxypropanoic acid itself could lead to new applications in

food science and medicine.

Optimization of bio-based polymer production: Further research into the catalytic conversion

of 2-acetoxypropanoic acid to acrylic acid and other platform chemicals will contribute to a

more sustainable chemical industry.

Conclusion
2-Acetoxypropanoic acid is a multifaceted molecule with significant potential for researchers,

scientists, and drug development professionals. Its role as a chiral building block in

pharmaceutical synthesis is well-established, and its applications in the production of bio-based

polymers and agrochemicals are expanding. As the demand for sustainable and

enantiomerically pure chemicals continues to grow, the importance of 2-acetoxypropanoic
acid in both academic and industrial research is set to increase.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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